Cas no 62-51-1 (Methacholine chloride)

Methacholine (acetyl- β- Methylcholine choride is a potent muscarinic-3 (M3) agonist Methacholine choride directly acts on acetylcholine receptors on smooth muscle, resulting in bronchoconstriction and airway narrowing Methacholine choride showed high sensitivity in identifying bronchial hyperresponsiveness (BHR) Methacholine choride can be used to measure airway hyperresponsiveness (AHR) as a diagnostic aid for evaluating individuals with asthma like symptoms and normal resting expiratory flow rate [2] sup>
Methacholine chloride structure
Methacholine chloride structure
Product Name:Methacholine chloride
CAS No:62-51-1
Molecular Formula:C8H18ClNO2
Molecular Weight:195.6870
MDL:MFCD00011817
CID:504530
PubChem ID:87572186

Methacholine chloride Properties

Names and Identifiers

    • Methacholine Chloride
    • Acetyl-B-methylcholine chloride
    • O-Acetyl-β-methylcholine Chloride
    • 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-, chloride (1:1)
    • 2-acetyloxypropyl(trimethyl)azanium,chloride
    • Acetyl-β-methylcholine chloride
    • Mecholyl Chloride
    • Acetyl-beta-methylcholine chloride
    • Provocholine
    • Amechol
    • Methacholine (chloride)
    • Mecholine chloride
    • Acetyl-
    • A-methylcholine chloride
    • Methacholinium chloride
    • 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride
    • Acetyl-2-methylcholine Chloride
    • (2-Acetoxypropyl)trimethylammonium chloride
    • Metacolina cloruro [DCIT]
    • O-Acetyl-beta-methylcholine chloride
    • Cloruro de metacolina [Spanish]
    • beta-Methylacetylcholine chloride
    • Chlorure de methacholine [French]
    • Trimethyl-beta-acetoxypropylammonium chloride
    • Chlorure de methacholine
    • Methacholine Chloride?
    • HMS2091D06
    • METHACHOLINE CHLORIDE [VANDF]
    • 2-acetyloxypropyl(trimethyl)azanium;chloride
    • HMS3714G20
    • Pharmakon1600-01500391
    • 2-(acetyloxy)-N,N,N-trimethylpropan-1-aminium chloride
    • (+-)-(2-Hydroxypropyl)trimethylammonium chloride acetate
    • NSC 757090
    • (+-)-Acetyl-beta-methylcholine chloride
    • EN300-7414038
    • Methacholini chloridum
    • acetyl--methylcholine chloride
    • 2-acetoxy-N,N,N-trimethylpropan-1-aminium chloride
    • A-1480
    • CHEBI:50142
    • Methacholine chloride (USP:INN:BAN)
    • SMR000059224
    • HMS2097G20
    • DL-Acetyl-beta-methylcholine chloride
    • SR-01000000215-2
    • Acetyl-beta-methacholine Chloride
    • Acetyl 2 methylcholine Chloride
    • EINECS 200-537-2
    • Cloruro de metacolina
    • (2RS)-2-Acetoxy-N,N,N-trimethylpropylaminium chloride
    • HMS1920L11
    • NCGC00015045-09
    • 0W5ETF9M2K
    • MLS000069656
    • HMS1570G20
    • NSC757090
    • Methacholini chloridum (INN-Latin)
    • Tox21_500025
    • (2-Hydroxypropyl)trimethylammonium chloride acetate
    • Acetyl-ss--methylcholine chloride
    • Provocholine (TN)
    • Provokit
    • Chlorure de methacholine [INN-French]
    • 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride, (+-)-
    • NCGC00093548-04
    • HMS3260E11
    • FS-4023
    • METHACHOLINE CHLORIDE (MART.)
    • METHACHOLINE CHLORIDE [WHO-DD]
    • Cloruro de metacolina [INN-Spanish]
    • Metacolina cloruro
    • SR-01000000215
    • Opera_ID_1285
    • HMS3371L18
    • METHACHOLINE CHLORIDE (USP MONOGRAPH)
    • SCHEMBL69104
    • Prestwick_981
    • 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride (1:1)
    • HY-A0083
    • CAS-62-51-1
    • METHACHOLINE CHLORIDE [INN]
    • JHPHVAVFUYTVCL-UHFFFAOYSA-M
    • NCGC00093548-05
    • Methacholine Chloride, Crystal, USP
    • METHACHOLINE CHLORIDE [MI]
    • NCGC00260710-01
    • CHEMBL1200764
    • SPECTRUM1500391
    • 62-51-1
    • M0073
    • CCG-39988
    • METHACHOLINE CHLORIDE [JAN]
    • [2-(acetyloxy)propyl]trimethylazanium chloride
    • METHACHOLINE CHLORIDE [USP MONOGRAPH]
    • HMS3885A21
    • D04970
    • 2-acetyloxy-N,N,N-trimethylpropan-1-aminium chloride
    • NCGC00093548-02
    • NCGC00093548-01
    • Q-200715
    • DTXSID7023271
    • METHACHOLINE CHLORIDE (USP-RS)
    • Q26841250
    • Methacholini chloridum [INN-Latin]
    • NSC-757090
    • Mecholyl
    • NCGC00016282-01
    • 2-(Acetyloxy)-N,N,N-trimethyl-1-propanaminium Chloride
    • AMMONIUM, (2-HYDROXYPROPYL)TRIMETHYL-, CHLORIDE, ACETATE
    • Acetyl- beta -methylcholine chloride
    • METHACHOLINE CHLORIDE [MART.]
    • Ammonium,(2-hydroxypropyl)trimethyl-, Chloride, Acetate
    • NS00078840
    • Chlorure de methacholine (INN-French)
    • Tox21_110348_1
    • A 2251
    • (+/-)-(2-Hydroxypropyl)trimethylammonium chloride acetate
    • Methacholine chloride [USP:INN:BAN]
    • 1-PROPANAMINIUM, 2-(ACETYLOXY)-N,N,N-TRIMETHYL-, CHLORIDE, (+/-)-
    • LP00025
    • Chloride, Methacholine
    • HMS2232B07
    • EU-0100025
    • MFCD00011817
    • Cloruro de metacolina (INN-Spanish)
    • REGID_for_CID_6114
    • AKOS015892295
    • NCGC00093548-03
    • UNII-0W5ETF9M2K
    • SR-01000000215-4
    • MLS001148375
    • DB-054187
    • METHACHOLINE CHLORIDE [USP-RS]
    • AI3-51680
    • Acetyl beta methacholine Chloride
    • Methacholine chloride (JAN/USP/INN)
    • DTXCID203271
    • C75939
    • METHACHOLINE CHLORIDE [ORANGE BOOK]
    • SR-01000000215-7
    • Tox21_110348
    • MDL： MFCD00011817
    • InChIKey： JHPHVAVFUYTVCL-UHFFFAOYSA-M
    • Inchi： 1S/C8H18NO2.ClH/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1
    • SMILES： [Cl-].O(C(C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 195.10300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 195.102607
  • Heavy Atom Count: 12
  • Complexity: 138
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • LogP: -2.35180
  • PSA: 26.30000
  • Merck: 5940
  • Refractive Index: 1.5790 (estimate)
  • Water Partition Coefficient: almost transparency
  • Melting Point: 171-173 °C (lit.)
  • Solubility: H2O: 50 mg/mL, clear, colorless
  • Color/Form: White needle crystal, easy to deliquescence, slightly fishy smell
  • Stability/Shelf Life: Unstable - moisture sensitive. Incompatible with oxidizing agents.
  • Solubility: Soluble in water\ethanol\chloroform,Insoluble in ether.In case of alkalidecomposition,Slow in waterdecomposition.
  • Density: 1.1028 (rough estimate)

Methacholine chloride Security Information

Methacholine chloride Customs Data

  • HS CODE：29239000

Methacholine chloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RY7-25mg
Methacholine Chloride, Crystal, USP
 62-51-1 98%
25mg
 $4.00 2024-04-22
A2B Chem LLC
AB75391-25mg
Methacholine chloride
 62-51-1 98%
25mg
 $4.00 2024-04-19
Aaron
AR003S6J-1g
Methacholine Chloride, Crystal, USP
 62-51-1 98%
1g
 $9.00 2025-01-22
abcr
AB137938-25 g
Methacholine chloride, 98%; .
 62-51-1 98%
25 g
 €106.90 2023-07-20
Ambeed
A661665-25mg
Acetyl-β-methylcholine chloride
 62-51-1 98%
25mg
 $5.0 2024-05-31
Apollo Scientific
BIA1090-10g
Acetyl b-methylcholine chloride
 62-51-1 98+%
10g
￡80.00 2023-04-15
ChemScence
CS-4292-100mg
Methacholine (chloride)
 62-51-1 ≥98.0%
100mg
 $72.0 2022-04-27
eNovation Chemicals LLC
D766422-25g
Methacholine Chloride, Crystal, USP
 62-51-1 98+%
25g
 $195 2022-09-08
Fluorochem
046841-1g
Methacholine chloride
 62-51-1 98%
1g
 ￡10.00 2022-03-01
Key Organics Ltd
FS-4023-1mg
Methacholine chloride
 62-51-1 >97%
1mg
 £36.00

Methacholine chloride Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:62-51-1)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
SHANG HAI YI JI Biotechnology Co., Ltd. XIAO SHOU BU
Audited Supplier Audited Supplier
(CAS:62-51-1)
MR./MRS.:HU JING LI
Phone:13311756052
Email:2355265332@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:62-51-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:62-51-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Methacholine chloride Related Literature

62-51-1 (Methacholine chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:62-51-1)Methacholine chloride
A833819
Purity:99%
Quantity:100g
Price($):368.0